Cas no 156908-81-5 (Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-)
156908-81-5 structure
Product Name:Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-
CAS No:156908-81-5
MF:C31H52O3
MW:472.742790222168
CID:147118
PubChem ID:133022
Update Time:2025-04-19
Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-
- 4-(((3beta)-cholest-5-en-3-yl)oxy)butanoic acid
- 4-(Cholesteryloxy)butyric acid
- 4-[(3beta,8xi,9xi,14xi)-cholest-5-en-3-yloxy]butanoic acid
- Butanoic acid, 4-(((3beta)-cholest-5-en-3-yl)oxy)-
- gamma-(Cholesteryloxy)butyric acid
- gamma-Cba
- SCHEMBL17921738
- 4-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]butanoic acid
- 156908-81-5
- DTXSID40935569
- 4-[(Cholest-5-en-3-yl)oxy]butanoic acid
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- Inchi: 1S/C31H52O3/c1-21(2)8-6-9-22(3)26-13-14-27-25-12-11-23-20-24(34-19-7-10-29(32)33)15-17-30(23,4)28(25)16-18-31(26,27)5/h11,21-22,24-28H,6-10,12-20H2,1-5H3,(H,32,33)/t22-,24+,25?,26-,27?,28?,30+,31-/m1/s1
- InChI Key: CRDNCPAYGSTGQR-PHZPAERESA-N
- SMILES: O(CCCC(=O)O)[C@H]1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21
Computed Properties
- Exact Mass: 472.39186
- Monoisotopic Mass: 472.392
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 8.9
Experimental Properties
- Density: 1.03
- Boiling Point: 575.6°Cat760mmHg
- Flash Point: 175.7°C
- Refractive Index: 1.524
- PSA: 46.53
Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
156908-81-5 (Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-) Related Products
- 1062-96-0(Cholesteryl hexanoate)
- 1183-04-6(Cholesteryl Decanoate)
- 604-33-1(Cholesterol Linoleate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1908-11-8(Cholesterol Laurate)
- 1989-52-2(Cholesterol myristate)
- 35602-69-8(Cholesteryl stearate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
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